Cas no 2171248-35-2 (4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobut-2-enoic acid)

• Product Name: 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobut-2-enoic acid
• CAS No: 2171248-35-2
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6036482
• PubChem ID: 165811862
• Update Time: 2025-10-28

4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobut-2-enoic acid
• EN300-1488645
• 4-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]but-2-enoic acid
• 2171248-35-2

• Inchi： 1S/C25H28N2O5/c1-3-16(2)23(24(30)26-14-8-13-22(28)29)27-25(31)32-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-13,16,21,23H,3,14-15H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)/b13-8+/t16-,23-/m0/s1
• InChI Key： VZJHFZNFJYEUOM-NLDMYJSHSA-N
• SMILES： O(C(N[C@H](C(NC/C=C/C(=O)O)=O)[C@@H](C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobut-2-enoic acid

Introduction to 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobut-2-enoic Acid (CAS No. 2171248-35-2)

4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobut-2-enoic acid, identified by its CAS number 2171248-35-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its chiral centers and functional groups, which make it a promising candidate for various therapeutic applications. The presence of a fluoren-9-ylmethoxycarbonyl moiety and an amide group in its structure suggests potential interactions with biological targets, making it a subject of intense research interest.

The molecular structure of 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobut-2-enoic acid is intricately designed to facilitate specific biological activities. The (9H-fluoren-9-yl)methoxycarbonyl group, a common pharmacophore in drug development, enhances the solubility and stability of the compound, while the amide bond provides a site for further chemical modifications. These features are particularly relevant in the design of peptidomimetics and protease inhibitors, areas where this compound shows great promise.

In recent years, there has been a surge in research focused on chiral compounds due to their unique biological properties. The stereochemistry of 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobut-2-enoic acid, with its specific configuration at the (2S,3S) positions, plays a crucial role in determining its biological activity. Studies have demonstrated that enantiopure compounds often exhibit higher efficacy and selectivity compared to their racemic counterparts. This has led to increased efforts in developing methods for the stereoselective synthesis of such molecules.

The fluoren-9-ylmethoxycarbonyl group is particularly noteworthy as it serves as a protecting group for amino functions and also contributes to the overall pharmacokinetic properties of the compound. This moiety has been extensively used in peptide synthesis and drug design due to its stability under various reaction conditions and its ability to be selectively removed without affecting other functional groups. The incorporation of this group into 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobut-2-enoic acid not only enhances its synthetic utility but also opens up possibilities for further derivatization and application in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting costly wet-lab experiments. Molecular modeling studies on 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobut-2-enonic acid have revealed potential interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. These findings are consistent with experimental observations that have shown similar compounds to exhibit anti-inflammatory properties.

The synthesis of 4-(2S,3S)-2-{((9H-fluoreninecarbonyl)oxy)carbonyl}amino}-3-methylpentanamidobutane-dioic acid (CAS No. 217124835) involves multiple steps, including stereoselective reactions and protection-deprotection strategies. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereochemical outcome. Recent developments in asymmetric synthesis have provided more efficient and scalable methods for producing enantiopure compounds like this one. These advancements are crucial for ensuring that pharmaceutical candidates can be developed with high purity and minimal impurities.

In conclusion, 4-(2S,3S)-{[(fluorenylmethoxy)carbonylamino]-N-(1-carboxybutyl)}butenedioic acid (CAS No. 217124835) represents a significant advancement in the field of medicinal chemistry. Its unique structure, characterized by chiral centers and functional groups such as the fluoreninecarbonyloxy moiety, makes it a versatile tool for drug discovery and development. The compound's potential applications in treating various diseases, coupled with recent advancements in synthetic methodologies and computational chemistry, position it as a promising candidate for future therapeutic interventions.